Cas no 881422-32-8 (Benzaldehyde, 3-nitro-5-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3-nitro-5-(phenylmethoxy)-
• CAS No: 881422-32-8
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 643392
• PubChem ID: 12174290
• Update Time: 2025-04-19

Benzaldehyde, 3-nitro-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-nitro-5-(phenylmethoxy)-
• 3-nitro-5-phenylmethoxybenzaldehyde
• SCHEMBL19874794
• DTXSID30479189
• 881422-32-8

• Inchi： 1S/C14H11NO4/c16-9-12-6-13(15(17)18)8-14(7-12)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： UDKJQEGOILJIJN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=C(C=1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų